N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide

• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide
• InChI: InChI=1S/C21H22N2O2S/c24-19-14-26-21(23(19)13-12-15-4-2-1-3-5-15)17-8-6-16(7-9-17)20(25)22-18-10-11-18/h1-9,18,21H,10-14H2,(H,22,25)
• InChI Key: NAGIFSMHNBZMAK-UHFFFAOYSA-N
• SMILES: C1CC1NC(=O)C2=CC=C(C=C2)C3N(C(=O)CS3)CCC4=CC=CC=C4

Description

N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide, also known as CP-31398, is a small molecule that has been extensively studied for its potential therapeutic applications in cancer treatment. CP-31398 has been shown to have a unique mechanism of action that allows it to selectively target cancer cells while leaving normal cells unharmed.

Mechanism of Action

N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has a unique mechanism of action that involves binding to the p53 tumor suppressor protein. The p53 protein plays a critical role in regulating cell growth and preventing the formation of cancer cells. When p53 is mutated or inactive, cancer cells are able to grow and multiply unchecked. N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide binds to the p53 protein and stabilizes it, allowing it to function properly and prevent the growth of cancer cells.
Biochemical and Physiological Effects
N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide for lab experiments is its selectivity for cancer cells. This allows researchers to study the effects of the compound on cancer cells without harming normal cells. In addition, N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been shown to have a relatively low toxicity, making it a safe compound for use in lab experiments.
One limitation of N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide for lab experiments is its limited solubility in water. This can make it difficult to administer the compound to cells in culture. In addition, N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has a relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide. One potential avenue of research is the development of more potent analogs of the compound. Another potential direction is the investigation of the mechanisms by which N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide induces apoptosis and cell cycle arrest in cancer cells. In addition, further research is needed to determine the optimal dosing and administration protocols for N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide in vivo. Finally, the potential use of N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide in combination with other cancer therapies should be explored.

Synthesis Methods

The synthesis of N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide involves several steps, including the reaction of 2-phenylethylamine with thiourea to form 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. This compound is then reacted with 4-chlorobenzoyl chloride to form N-cyclopropyl-4-(4-chlorobenzoyl)-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. Finally, the product is treated with sodium hydroxide to remove the chlorobenzoyl group and form N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide.

Scientific Research Applications

N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively target cancer cells while leaving normal cells unharmed, making it a promising candidate for cancer therapy. In addition, N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been shown to inhibit the growth of various types of cancer cells, including breast, colon, and prostate cancer cells.